Cas no 2228610-56-6 (tert-butyl N-[1-(3-bromo-4-fluorophenyl)-2-oxoethyl]carbamate)

• Product Name: tert-butyl N-[1-(3-bromo-4-fluorophenyl)-2-oxoethyl]carbamate
• CAS No: 2228610-56-6
• MF: C₁₃H₁₅BrFNO₃
• MW: 332.165506601334
• CID: 6085864
• PubChem ID: 165777203
• Update Time: 2025-05-24

tert-butyl N-[1-(3-bromo-4-fluorophenyl)-2-oxoethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1871024
• tert-butyl N-[1-(3-bromo-4-fluorophenyl)-2-oxoethyl]carbamate
• 2228610-56-6

• Inchi： 1S/C13H15BrFNO3/c1-13(2,3)19-12(18)16-11(7-17)8-4-5-10(15)9(14)6-8/h4-7,11H,1-3H3,(H,16,18)
• InChI Key： LHMNQJVMDSOPKT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C=O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 331.02193g/mol
• Monoisotopic Mass: 331.02193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[1-(3-bromo-4-fluorophenyl)-2-oxoethyl]carbamate

tert-butyl N-[1-(3-bromo-4-fluorophenyl)-2-oxoethyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[1-(3-bromo-4-fluorophenyl)-2-oxoethyl]carbamate, identified by the CAS number 2228610-56-6, is a complex organic molecule with significant applications in various fields of chemistry. This compound is notable for its unique structure, which combines a tert-butyl group with a carbamate functional group, attached to a substituted phenyl ring. The presence of bromine and fluorine substituents on the phenyl ring adds to its chemical diversity and potential reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and materials science. The tert-butyl group is known for its steric bulk, which can influence the physical properties of the molecule, such as solubility and stability. The carbamate functional group, on the other hand, is versatile and can participate in various chemical reactions, including nucleophilic substitutions and additions. This makes the compound a valuable intermediate in organic synthesis.

The substitution pattern on the phenyl ring—specifically, the bromine at position 3 and fluorine at position 4—plays a crucial role in determining the electronic properties of the molecule. These substituents can direct subsequent reactions and influence the overall reactivity of the compound. For instance, the electron-withdrawing effects of bromine and fluorine can activate certain positions on the ring for electrophilic substitution reactions.

In terms of applications, this compound has shown promise in pharmaceutical research. Its structure suggests potential use as a building block for more complex molecules with therapeutic properties. Additionally, its stability under certain reaction conditions makes it suitable for use in catalytic processes or as a stabilizing agent in formulations.

Recent advancements in computational chemistry have allowed researchers to model the behavior of such compounds at an atomic level. These studies provide insights into the molecular interactions that govern reactivity and selectivity. For example, density functional theory (DFT) calculations have been employed to predict the electronic distribution and reaction pathways of tert-butyl N-[1-(3-bromo-4-fluorophenyl)-2-oxoethyl]carbamate, aiding in its optimization for specific applications.

The synthesis of this compound typically involves multi-step processes, often starting from readily available starting materials. The introduction of the tert-butyl group and the subsequent formation of the carbamate linkage are critical steps that require precise control over reaction conditions to ensure high yields and purity. Researchers have explored various synthetic routes, including nucleophilic acyl substitutions and coupling reactions, to streamline the production process.

In conclusion, tert-butyl N-[1-(3-bromo-4-fluorophenyl)-2-oxoethyl]carbamate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing chemical innovation.